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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187

Technical Support Center: Disperse Red 91

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with Disperse
Red 91. The information is presented in a question-and-answer format to directly address
specific issues that may be encountered during dyeing experiments, particularly on polyester
substrates.

Frequently Asked Questions (FAQs)

Q1: What is the optimal dyeing temperature for Disperse Red 91 on polyester fabric?

Al: The optimal dyeing temperature for Disperse Red 91, an anthraquinone-based disperse
dye, on polyester depends on the dyeing method employed. For high-temperature exhaust
dyeing, the recommended temperature is typically in the range of 120°C to 130°C.[1] For the
Thermosol method, higher temperatures of 190°C to 220°C are used for a shorter duration.
Achieving the correct temperature is critical for proper dye diffusion into the polyester fibers.

Q2: What is the ideal pH for the dyebath when using Disperse Red 91?

A2: A weakly acidic dyebath is crucial for the stability of most disperse dyes, including
Disperse Red 91. The optimal pH range is between 4.5 and 5.5.[2][3][4] This pH is typically
achieved and maintained using a buffer system, such as acetic acid and sodium acetate.
Dyeing outside of this pH range can lead to shade variations and reduced color fastness.[2][3]
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Q3: What are the expected fastness properties of Disperse Red 917

A3: Disperse Red 91 generally exhibits good to excellent fastness properties on polyester,
making it suitable for applications requiring high durability, such as in automotive textiles.[5]
The specific fastness ratings can vary slightly based on the dyeing process and depth of
shade. Below is a summary of typical fastness properties.

Data Presentation

Table 1: General Properties of Disperse Red 91

Property Value

C.l. Name Disperse Red 91

C.I. Number 60753

CAS Number 12236-10-1[6]

Molecular Structure Anthraquinone[6]

Shade Bluish-Pink[6]

Application Polyester, Polyester Blends, Acetate, Nylon[7]

Table 2: Fastness Properties of Disperse Red 91 on Polyester

Fastness Test Fading Staining

Light Fastness (ISO 105-B02) 6-7

Washing Fastness (ISO 105-

4-5 4
CO06)
Perspiration Fastness (ISO .
105-E04)
Ironing Fastness (ISO 105-

4-5 3-4
X11)
Dry Heat (180°C) 4-5 3-4
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Note: Fastness is graded on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher
number indicates better fastness.[6]

Table 3: Recommended Dyeing Parameters for Polyester

High-Temperature Exhaust

Parameter . Thermosol Dyeing
Dyeing

Temperature 120°C - 130°C 190°C - 220°C

i 30 - 60 minutes at dyeing

Time 60 - 90 seconds[8]
temperature

pH 4.5 - 5.5[4] 4.5 - 5.5 (in padding liquor)

o Dispersing agent, Leveling Migration inhibitor, Thickener

Auxiliaries )

agent, pH buffer (for padding)

Troubleshooting Guides

Issue 1: Uneven Dyeing or Shade Variation

* Q: My dyed polyester fabric shows streaks or patches of different shades. What could be the

cause?
o A: Uneven dyeing can result from several factors:

= Improper Temperature Control: A heating rate that is too rapid can cause the dye to rush
onto the fabric surface, leading to poor leveling. A controlled heating rate (e.g., 1-2°C
per minute) is recommended.

» |nadequate Dispersion: If the dye is not properly dispersed, aggregates can form,
leading to spots and uneven color. Ensure a high-quality dispersing agent is used and
the dye is pre-dispersed before adding to the dyebath.

= |ncorrect pH: Fluctuations or an incorrect pH in the dyebath can affect the stability of the
dye dispersion and the rate of dye uptake.
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» Poor Fabric Preparation: Residual oils, sizes, or other impurities on the fabric can resist
dye penetration. Ensure the fabric is thoroughly scoured before dyeing.

Issue 2: Poor Wash Fastness

e Q: The color of my dyed fabric is bleeding during washing. How can | improve the wash
fastness?

o A: Poor wash fastness is typically due to unfixed dye on the fiber surface. To improve this:

» Perform Reduction Clearing: This is a critical post-dyeing step to remove surface dye. A
typical process involves treating the fabric with a solution of sodium hydroxide and
sodium hydrosulfite.

» Optimize Dyeing Cycle: Ensure the dyeing temperature and time are sufficient for the
dye to fully penetrate and fix within the polyester fibers.

» Thorough Rinsing: After reduction clearing, a thorough rinsing with hot and then cold
water is necessary to remove all residual chemicals and hydrolyzed dye.

Issue 3: Color Deviation (Shade not matching the standard)

e Q: The final shade of the fabric is different from the expected "bluish-pink". Why did this
happen?

o A: Shade deviation can be caused by:

» pH Sensitivity: Disperse Red 91, like many disperse dyes, can be sensitive to pH.
Dyeing in an alkaline medium can cause hydrolysis of the dye molecule, leading to a
color change.[3] Always maintain a weakly acidic pH.

» Oligomers: During high-temperature dyeing, polyester can release low molecular weight
polymers called oligomers. These can deposit on the fabric surface, causing a chalky
appearance and affecting the shade. Using a suitable dispersing agent and performing
reduction clearing can help manage oligomers.
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» Thermal Migration: If a finishing process involving high heat (e.g., heat setting) is
applied after dyeing, the dye can migrate to the fiber surface, which can alter the
perceived shade and lower the fastness.

Experimental Protocols
1. High-Temperature Exhaust Dyeing of Polyester

This method is suitable for dyeing polyester in yarn or fabric form in a high-temperature, high-
pressure dyeing machine.

e Materials:

o Polyester substrate

[e]

Disperse Red 91

o

Dispersing agent (e.g., lignosulfonate-based)

(¢]

Leveling agent

[¢]

Acetic acid (to adjust pH)

[e]

Sodium acetate (as a buffer)

e Procedure:

o

Set the dyebath with water at approximately 50°C.

[¢]

Add the dispersing agent, leveling agent, and acetic acid to achieve a pH of 4.5-5.5.

[¢]

Add the pre-dispersed Disperse Red 91 to the dyebath.

o

Load the polyester substrate into the machine.

(¢]

Raise the temperature to 130°C at a rate of 1.5°C/minute.

[¢]

Hold the temperature at 130°C for 45-60 minutes, depending on the desired shade depth.
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o Cool the dyebath to 70°C.
o Drain the dyebath and rinse the substrate.
o Proceed to reduction clearing.
2. Reduction Clearing
This is an essential post-treatment to enhance wash fastness.
e Materials:
o Dyed polyester substrate
o Sodium Hydrosulfite
o Caustic Soda (Sodium Hydroxide)
o Detergent
» Procedure:
o Prepare a fresh bath at 60-70°C.
o Add caustic soda and sodium hydrosulfite to the bath.
o Treat the dyed fabric for 15-20 minutes.
o Drain the bath.
o Rinse the fabric thoroughly with hot water (70-80°C) and then with cold water.
o Neutralize with a weak solution of acetic acid if necessary.

o Final cold rinse and dry.

Mandatory Visualizations
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Caption: High-temperature exhaust dyeing workflow for Disperse Red 91.
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Caption: Troubleshooting logic for poor wash fastness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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